Cas no 122331-02-6 (Cyclopentanecarboxylicacid, 2-hydroxy-, methyl ester, (1R-cis)- (9CI))

Cyclopentanecarboxylicacid, 2-hydroxy-, methyl ester, (1R-cis)- (9CI) Properties

Names and Identifiers

• Cyclopentanecarboxylicacid, 2-hydroxy-, methyl ester, (1R-cis)- (9CI)
• (1R,2S)-METHYL 2-HYDROXYCYCLOPENTANECARBOXYLATE
• Cyclopentanecarboxylic acid, 2-hydroxy-, methyl ester, (1R-cis)- (9CI)
• 122331-02-6
• cis-Methyl2-hydroxycyclopentanecarboxylate
• (A+/-)-cis-2-hydroxy-cyclopentanecarboxylic acid methyl ester
• Cyclopentanecarboxylic acid, 2-hydroxy-, methyl ester, cis-
• SCHEMBL23921599
• AKOS006372032
• EN300-7245345
• (1R,2S)-methyl 2-hydroxycyclopentanecarboxylate
• cis-Methyl 2-hydroxycyclopentanecarboxylate
• CS-M0787
• rac-methyl (1R,2S)-2-hydroxycyclopentane-1-carboxylate
• Methyl (1R,2S)-2-hydroxycyclopentanecarboxylate
• METHYL (1R,2S)-2-HYDROXYCYCLOPENTANE-1-CARBOXYLATE
• MFCD18642815
• METHYL CIS-2-HYDROXYCYCLOPENTANECARBOXYLATE
• AT43492
• DB-222557
• (1R,2S)-Methyl 2-hydroxycyclopentanecarboxylate
• +Expand

• InChIKey： XMPIOOIEGQJDKJ-RITPCOANSA-N
• Inchi： InChI=1S/C7H12O3/c1-10-7(9)5-3-2-4-6(5)8/h5-6,8H,2-4H2,1H3/t5-,6+/m1/s1
• SMILES： COC([C@@H]1CCC[C@@H]1O)=O

Computed Properties

• Exact Mass: 144.07866
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 2
• Monoisotopic Mass: 144.078644241g/mol
• Heavy Atom Count: 10
• Complexity: 133
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.9
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• PSA: 46.53